Cas no 1421583-84-7 (N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide)

• Product Name: N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide
• CAS No: 1421583-84-7
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5402709
• Update Time: 2025-05-20

N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-Isoxazolyl-2-[4-(1-methylethyl)phenoxy]acetamide
• N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide

• Inchi： 1S/C14H16N2O3/c1-10(2)11-3-5-13(6-4-11)18-9-14(17)16-12-7-15-19-8-12/h3-8,10H,9H2,1-2H3,(H,16,17)
• InChI Key： SGFJNNWKSJYKNN-UHFFFAOYSA-N
• SMILES： C(NC1=CON=C1)(=O)COC1=CC=C(C(C)C)C=C1

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.2±35.0 °C(Predicted)
• pka: 12.10±0.70(Predicted)

Additional information on N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide

Professional Introduction to N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide (CAS No. 1421583-84-7)

N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421583-84-7, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-(1,2-oxazol-4-yl) and 2-[4-(propan-2-yl)phenoxy]acetamide moieties, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The oxazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its stability and ability to engage in hydrogen bonding make it an ideal scaffold for designing molecules with enhanced binding affinity and selectivity. In the case of N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide, the integration of the oxazole moiety with the acetamide group introduces additional functional sites that can be exploited for modulating biological activity.

The presence of the propyl group in the phenoxyl part of the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. This structural feature is particularly relevant in the context of drug design, as it can impact how the molecule interacts with biological targets and how it is processed within the body. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic properties, which are critical for the success of any therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide and various biological targets. These computational studies have suggested that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory diseases and cancer.

In vitro experiments have further validated these predictions by demonstrating significant effects on key cellular pathways. For instance, preliminary data indicate that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, its interaction with certain receptor families has been observed to interfere with signaling pathways that are often dysregulated in tumor cells.

The pharmacological potential of N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yl)phenoxy]acetamide is further supported by its favorable pharmacokinetic profile. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for further development into a drug candidate. Moreover, its solubility characteristics make it amenable to formulation into various dosage forms, enhancing its therapeutic applicability.

One of the most exciting aspects of this compound is its versatility in drug design. The modular nature of its structure allows for easy modification at multiple sites, enabling researchers to fine-tune its biological activity according to specific therapeutic needs. This flexibility has opened up new avenues for developing novel therapeutics targeting complex diseases such as neurodegenerative disorders and autoimmune conditions.

The integration of synthetic chemistry with computational biology has been instrumental in advancing the development of N-(1,2-oxazol-4-yl)-2-[4-(propan-2-yI)phenoxy]acetamide. By combining traditional organic synthesis techniques with modern high-throughput screening methods, researchers can rapidly identify and optimize analogs with improved properties. This interdisciplinary approach has accelerated the discovery process and holds promise for bringing new treatments to patients more efficiently.

Looking ahead, the future prospects for N-(1,2-oXazol - 4 - yl ) - 2 - [ 4 - ( propan - 2 - yl ) phenoxy ] acetamide are bright. Ongoing research aims to elucidate its mechanism of action in greater detail and to explore its potential in preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that can benefit patients worldwide.

In conclusion, N-(1, 2 - oxazol - 4 - yl ) - 2 - [ 4 - ( propan - 2 - yl ) phenoxy ] acetamide (CAS No. 1421583 - 84 - 7) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a compelling candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.